Cas no 315671-37-5 (4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid)

4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid is a specialized organic compound featuring a hydrazide-linked butanoic acid moiety and a 2,4-dichlorophenoxyacetyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry for constructing heterocyclic frameworks or as an intermediate in agrochemical and pharmaceutical research. The dichlorophenoxy segment enhances lipophilicity, while the carboxyl group provides functional versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions or as a precursor for bioactive molecules. The compound’s stability under controlled conditions and high purity make it suitable for precision applications in method development and structure-activity studies.
4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid structure
315671-37-5 structure
Product Name:4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid
CAS No:315671-37-5
MF:C12H12Cl2N2O5
MW:335.14008140564
CID:5730126
PubChem ID:1787518
Update Time:2025-05-22

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • HMS2653B09
    • AKOS000488180
    • 4-{2-[(2,4-dichlorophenoxy)acetyl]hydrazinyl}-4-oxobutanoic acid
    • SMR000231427
    • starbld0014195
    • 315671-37-5
    • 4-(2-(2-(2,4-Dichlorophenoxy)acetyl)hydrazinyl)-4-oxobutanoic acid
    • CHEMBL1883441
    • 4-{2-[(2,4-dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
    • 4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
    • 4-[2-[2-(2,4-dichlorophenoxy)acetyl]hydrazinyl]-4-oxobutanoic acid
    • AN-329/13569021
    • MLS000704330
    • CS-0299797
    • Z57201901
    • STK053467
    • Butanedioic acid, 1-[2-[2-(2,4-dichlorophenoxy)acetyl]hydrazide]
    • 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid
    • Inchi: 1S/C12H12Cl2N2O5/c13-7-1-2-9(8(14)5-7)21-6-11(18)16-15-10(17)3-4-12(19)20/h1-2,5H,3-4,6H2,(H,15,17)(H,16,18)(H,19,20)
    • InChI Key: NILLYZSLQMQPCQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(NNC(CCC(=O)O)=O)=O)Cl

Computed Properties

  • Exact Mass: 334.0123269g/mol
  • Monoisotopic Mass: 334.0123269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D179085-500mg
4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
315671-37-5
500mg
$ 370.00 2022-06-05
TRC
D179085-1000mg
4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
315671-37-5
1g
$ 605.00 2022-06-05
TRC
D179085-2500mg
4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
315671-37-5
2500mg
$ 1210.00 2022-06-05

Additional information on 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic Acid: A Comprehensive Overview

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid (CAS No. 315671-37-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its hydrazine group attached to a phenoxyacetyl moiety and a butanoic acid backbone. The presence of the 2,4-dichlorophenoxy group introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

The synthesis of 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid involves a series of carefully designed reactions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct the hydrazine moiety. The use of phenoxyacetic acid as an intermediate has been particularly effective in achieving the desired product with high purity. Recent advancements in catalytic systems have further optimized the synthesis process, reducing reaction times and improving yields.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant antimicrobial activity, particularly against gram-positive bacteria. This property makes it a promising candidate for the development of new antibiotics, especially in light of the growing resistance to conventional drugs. Furthermore, preliminary tests indicate that this compound may also possess anticancer properties, though more extensive research is required to confirm these findings.

The structural versatility of 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid has led to its exploration in other areas as well. For instance, its ability to form stable complexes with metal ions has made it a potential candidate for use in catalysis and sensor technology. Researchers have also investigated its role as a building block for more complex molecules, leveraging its functional groups to create novel materials with tailored properties.

In terms of environmental impact, this compound has been studied for its potential role in pesticide development. The presence of the chlorinated phenoxy group contributes to its stability and effectiveness against certain pests. However, ongoing research is focused on minimizing any adverse effects on non-target organisms and ensuring its safe application in agricultural settings.

From a structural perspective, the compound's butanoic acid backbone provides a flexible framework for further modifications. Scientists have explored substituting different groups at various positions to enhance specific properties such as solubility or bioavailability. These modifications have opened up new avenues for drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical studies have revealed the electronic distribution within the molecule, shedding light on its reactivity patterns. Additionally, molecular docking simulations have helped identify potential binding sites on target proteins, aiding in the design of more effective derivatives.

In conclusion, 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid (CAS No. 315671-37-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and bioactive properties make it an invaluable subject for ongoing research and development efforts.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk